Cas no 168432-85-7 (1-(1-benzothiophen-3-yl)cyclopentylmethanamine)

• Product Name: 1-(1-benzothiophen-3-yl)cyclopentylmethanamine
• CAS No: 168432-85-7
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 6033432
• PubChem ID: 139654761
• Update Time: 2025-07-23

1-(1-benzothiophen-3-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)cyclopentylmethanamine
• 168432-85-7
• EN300-1803355
• [1-(1-benzothiophen-3-yl)cyclopentyl]methanamine

• Inchi： 1S/C14H17NS/c15-10-14(7-3-4-8-14)12-9-16-13-6-2-1-5-11(12)13/h1-2,5-6,9H,3-4,7-8,10,15H2
• InChI Key： GAWZOECKSUHSBU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 231.10817072g/mol
• Monoisotopic Mass: 231.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-3-yl)cyclopentylmethanamine

Introduction to 1-(1-benzothiophen-3-yl)cyclopentylmethanamine (CAS No. 168432-85-7) in Modern Chemical and Pharmaceutical Research

1-(1-benzothiophen-3-yl)cyclopentylmethanamine, identified by the chemical identifier CAS No. 168432-85-7, represents a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of a benzothiophene moiety fused with a cyclopentylmethanamine group imparts unique electronic and steric properties, making it a promising candidate for further exploration.

The benzothiophene scaffold is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. In particular, derivatives of benzothiophene have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The structural integration of this moiety with a cyclopentylmethanamine component enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological activity of such compounds. Molecular docking studies suggest that 1-(1-benzothiophen-3-yl)cyclopentylmethanamine may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and neurodegenerative disorders. These findings align with the growing interest in multitargeted drug design, where compounds capable of modulating multiple biological pathways offer enhanced therapeutic efficacy.

In vitro experiments have begun to elucidate the mechanism of action for this compound. Initial studies indicate that it may interfere with signal transduction pathways by binding to specific protein targets. The cyclopentylmethanamine group, in particular, has been observed to stabilize the binding conformation, thereby increasing the compound's affinity for its intended biological receptors. This observation underscores the importance of structural optimization in fine-tuning pharmacological properties.

The synthesis of 1-(1-benzothiophen-3-yl)cyclopentylmethanamine presents a challenge due to the complexity of its framework. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. Such advancements are crucial for advancing preclinical studies and eventual clinical trials.

Parallel developments in analytical chemistry have facilitated the rigorous characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are essential for validating computational models and guiding further structural modifications.

The potential therapeutic applications of 1-(1-benzothiophen-3-yl)cyclopentylmethanamine extend beyond oncology. Preliminary research suggests that it may also exhibit neuroprotective effects, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as many neurotherapeutics face significant challenges in achieving this feat.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of this compound's potential. Preclinical trials are being planned to evaluate its safety profile and efficacy in animal models. Such trials will provide critical data for regulatory submissions and pave the way for human clinical studies.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the investigation of 1-(1-benzothiophen-3-yl)cyclopentylmethanamine. Predictive models can identify optimal dosing regimens, predict adverse effects, and suggest modifications to improve pharmacokinetic properties. These tools are revolutionizing how new drugs are developed, reducing both time-to-market and costs associated with traditional methods.

Environmental considerations also play a role in the development of new pharmaceuticals. Sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents are being prioritized. The production of 1-(1-benzothiophen-3-yl)cyclopentylmethanamine is being optimized with these principles in mind, ensuring that its commercialization aligns with global sustainability goals.

In conclusion,1-(1-benzothiophen-3-yl)cyclopentylmethanamine (CAS No. 168432-85-7) stands as a testament to the progress occurring at the intersection of chemistry and medicine. Its unique structure offers promising avenues for therapeutic intervention across multiple disease areas. With continued research and innovation, this compound holds significant potential to contribute to future medical breakthroughs.